Cas no 1546857-52-6 (2-chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene)

• Product Name: 2-chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene
• CAS No: 1546857-52-6
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD24222102
• CID: 5219748
• PubChem ID: 86625788
• Update Time: 2025-10-30

2-chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-chloro-1,2,3,4-tetrahydro-7-methoxy-
• 2-chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene

• MDL： MFCD24222102
• Inchi： 1S/C11H13ClO/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h3,5,7,10H,2,4,6H2,1H3
• InChI Key： QHZASPIOAGSNNO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(OC)=C2)CCC1Cl

Additional information on 2-chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene

Comprehensive Analysis of 2-Chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene (CAS No. 1546857-52-6)

2-Chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene (CAS No. 1546857-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of tetrahydronaphthalene derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and methoxy functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for tetrahydronaphthalene-based compounds has surged due to their potential in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in how 2-Chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene can be modified to target specific receptors, such as serotonin or dopamine receptors, which are critical in treating neurological disorders. This aligns with the growing public interest in mental health treatments and neurodegenerative disease research, topics frequently searched in academic and medical communities.

The synthesis of 2-Chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene typically involves multi-step organic reactions, including Friedel-Crafts acylation and reduction processes. Its chloro-substituted ring system provides a reactive site for further functionalization, making it a versatile building block in medicinal chemistry. This property is especially relevant to the current trend of fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

From an industrial perspective, 1546857-52-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring catalytic methods to produce such intermediates with minimal waste. Searches for eco-friendly synthetic routes and catalytic hydrogenation have spiked in scientific databases, reflecting the industry's shift toward sustainability.

Analytical characterization of 2-Chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene relies on advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements for pharmaceutical-grade materials. The emphasis on quality control resonates with the broader discussion about drug safety standards, a recurring theme in healthcare forums.

Beyond pharmaceuticals, this compound has potential applications in liquid crystal materials and organic electronics, areas experiencing rapid growth due to the demand for flexible displays and energy-efficient devices. The methoxy group in its structure contributes to desirable electronic properties, a feature often highlighted in patents related to optoelectronic materials.

In conclusion, 2-Chloro-7-methoxy-1,2,3,4-tetrahydronaphthalene represents a compelling case study in interdisciplinary chemistry. Its relevance to CNS drug development, sustainable synthesis, and advanced materials positions it at the intersection of multiple cutting-edge research fields. As scientific databases show increased searches for structure-activity relationships and small molecule modulators, this compound's importance in modern chemistry is likely to grow further.